Cas no 53009-36-2 (5-Isoxazolol, 5-(4-chlorophenyl)-4,5-dihydro-)

• Product Name: 5-Isoxazolol, 5-(4-chlorophenyl)-4,5-dihydro-
• CAS No: 53009-36-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 358227
• PubChem ID: 71365405
• Update Time: 2025-04-19

5-Isoxazolol, 5-(4-chlorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol, 5-(4-chlorophenyl)-4,5-dihydro-
• 5-(4-chlorophenyl)-4H-1,2-oxazol-5-ol
• 5-(4-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-ol
• 53009-36-2
• 5-(4-Chlorophenyl)-4,5-dihydroisoxazol-5-ol
• DTXSID70788823

• Inchi： 1S/C9H8ClNO2/c10-8-3-1-7(2-4-8)9(12)5-6-11-13-9/h1-4,6,12H,5H2
• InChI Key： VOUKOJCTZSDIMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CC=NO1)O

Computed Properties

• Exact Mass: 197.02444
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes